Cas no 103532-26-9 ((2S-trans)-Diltiazem Hydrochloride)

(2S-trans)-Diltiazem Hydrochloride is a stereochemically pure form of diltiazem, a calcium channel blocker belonging to the benzothiazepine class. Its trans-(2S,3S) configuration ensures high selectivity and potency in inhibiting calcium influx through L-type channels, making it particularly effective in cardiovascular applications. This enantiomer exhibits superior binding affinity and metabolic stability compared to racemic mixtures, enhancing its therapeutic consistency. As a hydrochloride salt, it offers improved solubility and bioavailability, facilitating formulation development. Its primary use includes hypertension and angina management, where precise modulation of vascular smooth muscle and myocardial contractility is required. The compound’s well-defined stereochemistry also supports rigorous pharmacokinetic and pharmacodynamic studies in research settings.

(2S-trans)-Diltiazem Hydrochloride structure

103532-26-9 structure

Product Name:(2S-trans)-Diltiazem Hydrochloride

CAS No:103532-26-9

MF:C₂₂H₂₇ClN₂O₄S

MW:450.978783845901

CID:125711

PubChem ID:62920

Update Time:2025-06-08

(2S-trans)-Diltiazem Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-,monohydrochloride, (2S-trans)- (9CI)
- (2S-trans)-Diltiazem Hydrochloride
- diltiazem hydrochloride
- (2S,3S)-5-[2-(Dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3, 4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate hydrochloride (1:1 )
- 1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxy...
- 1,5-Benzothiazepin-4(5H)-one,3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-,monohydrochloride, (2S
- trans-diltiazem hydrochloride
- (2S-trans)-3-(Acetyloxy)-5-[2-(diMethylaMino)ethyl]-2,3-dihydro-2-(4-Methoxyphenyl) -1,5-benzothiazepin-4(5H)-one Monohydrochloride
- 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-, monohydrochloride, (2S-trans)-
- SW196487-3
- (2S,3S)-5-(2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-yl acetate hydrochloride
- 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-3-(acetyloxy)-5-(2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)-, monohydrochloride, cis-(+)-
- NCGC00261012-01
- [(2S,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride
- Opera_ID_79
- DILTIAZEM HYDROCHLORIDE [ORANGE BOOK]
- Citizen
- (2S,3S)-5-(2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate hydrochloride
- (2S,3S)-5-(2-(Dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate monohydrochloride
- Miocardie
- Tiadil
- Bruzem
- Tox21_500327
- DILTIAZEM HYDROCHLORIDE [USAN]
- Herbesser
- Dilrene
- Tiazac XC
- TIADYLT ER
- EINECS 251-443-3
- tetrahydrobenzo[b][1,4]thiazepin-3-yl
- Altiazem Retard
- Z1551967090
- Ziruvate
- Diladel
- EINECS 253-918-0
- Diltiazem UPSA
- Dilacor XR (TN)
- DILTIAZEM HYDROCHLORIDE [USP-RS]
- Diltikor
- Pazeadin
- Tilazem 90
- DOV diltiazem
- BCP13814
- Entrydil
- Dilacor
- Levozem
- Adizem-CD
- SR-01000003042-2
- DILTIAZEM HYDROCHLORIDE [VANDF]
- Diltiazem for system suitability
- Cardil Retard
- NSC 759576
- cis-(1)-3-Acetoxy-5-(2-(dimethylamino)ethyl)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one monohydrochloride
- Longazem
- Masdil
- Tiazac extended release
- Dilzereal 90 Retard
- Angitil
- (2S-cis)-3-Acetoxy-5-(2-(dimethylamino)ethyl)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one monohydrochloride
- Diltiazem hydrochloride, United States Pharmacopeia (USP) Reference Standard
- Carzem
- Dodexen A.P.
- DILTIAZEM HYDROCHLORIDE [EP IMPURITY]
- DILTIAZEM HCL [VANDF]
- CHEBI:645509
- CartiaXT
- (+)-cis-Diltiazem hydrochlorid
- Diltiazem HCl (Tiazac)
- Diltia XT
- MLS000028432
- Cirilen AP
- Presokin A. P.
- Mono-Tildiem
- Dilgard
- Diltahexal
- Dilfar
- Dilpral
- Diltiazem-Isis
- Dazil
- Dilatam
- Diatal
- Herbesser 90 SR
- Carzen
- Cartia
- 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-, hydrochloride (1:1), (2S,3S)-
- Tilazem AS 60
- J-019130
- Diltiazem Hydrochloride Extended Release
- SR-01000075327
- Kardil
- Diltiazem Stada
- s1865
- Diltiazem Basics
- 103532-26-9
- 3,3,3-phosphinylidynetrispropionamide
- MLS001148257
- NCGC00093768-01
- DILTIAZEM HYDROCHLORIDE (USP-RS)
- OLH94387TE
- Incoril
- UNII-OLH94387TE
- Apo-diltiazem
- D 2521
- Dilzene
- (+)-cis-Diltiazem Hydrochloride, >/=98%
- Kaltiazen
- D00616
- D3662
- 2-[(2S,3S)-3-(acetyloxy)-2-(4-methoxyphenyl)-4-oxo-3,4-dihydro-1,5-benzothiazepin-5(2H)-yl]-N,N-dimethylethanaminium chloride
- Dil-Sonaramia
- Diltiazem HCI
- Trumsal
- BD166408
- Dilicardin
- VEN-307
- WL Diltiazem
- Angizem
- Tildiem
- Dilt-cd
- Tilazem
- [(2S,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydron;chloride
- (2S,3S)-(+)-cis-3-Acetoxy-5-(2-dimethylaminoethyl)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one hydrochloride
- Diltiazem Hydrochloride 1.0 mg/ml in Acetonitrile (as free base)
- SR-01000003042
- Diltiazem.HCl, 1mg/ml in Acetonitrile
- Doclis
- Ubicor
- Dilso
- Gadoserin
- 33286-22-5 (HCl)
- Altiazem
- Lytelsen
- (2S,3S)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate hydrochloride
- RG-83606
- Diltiazem, Hydrochloride - CAS 33286-22-5
- DILTIAZEM HYDROCHLORIDE (EP IMPURITY)
- Cardizem SR
- Slozem
- EN300-123531
- Cardizem (TN)
- Prestwick_176
- Dilzem
- Cardizem XL
- NS00075848
- Dolizem
- Zilden
- 33286-22-5
- Farmabes
- Helsibon
- Anginyl
- Diltiazem HydrochlorideEXTENDED RELEASE
- Dilem
- AMY8835
- Deltazen
- TAZTIAXT
- Oxycardil
- Adizem
- Myonil
- Cardiazem
- Hart
- cis-(+)-3-acetoxy-2,3-dihydro-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-1,5-benzothiazepine-4(5H)-one hydrochloride
- Diltam
- Bi-Tildiem
- (2S,3S)-(+)-3-Acetoxy-2,3-dihydro-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one Hydrochloride
- RG 83606
- Myonil Retard
- Viazem XL
- Milptin
- Diltiazem chloridrate
- acetate hydrochloride
- Diltiazem HCl CD
- Tiazac
- Dilzem RR
- Herben
- Diltiazem hydrochloride [USAN:USP:JAN]
- DILTIAZEM HYDROCHLORIDE (EP MONOGRAPH)
- DILTIAZEM HYDROCHLORIDE [WHO-DD]
- SR-01000003042-4
- SR-01000075327-1
- BIM-0050315.0001
- Dilsal
- RG 83606 HCl
- Iski-90 SR
- Diltiazem HydrochlorideExtended-Release
- Diltiasyn
- Diltiazem-Mepha
- (+)-cis-Diltiazem hydrochloride, >=99% (HPLC)
- Tildiem LA
- CCG-220134
- Metazem
- Dinisor
- MLS002222179
- Calcicard
- Diltiazem-GRY
- DILTIAZEM HYDROCHLORIDE IN DEXTROSE 5%
- Dilatam 120
- Herbesser 60
- Corazet
- Dilzicardin
- Herbesser 180 SR
- Taztia XT
- Dodexen
- DILTIAZEM HYDROCHLORIDE [USP MONOGRAPH]
- Poltiazem
- EU-0100327
- Syn-Diltiazem
- HDRXZJPWHTXQRI-BHDTVMLSSA-N
- Diltime
- NSC-759576
- TIAZACEXTENDED RELEASE
- Carex
- DTXCID6020147
- Cardil
- (2S,3S)-5-(2-(DIMETHYLAMINO)ETHYL)-2-(4-METHOXYPHENYL)-4-OXO-2,3,4,5-TETRAHYDROBENZO[B][1,4]THIAZEPIN-3-YL ACETATE HCL
- Diltiazem GNR
- Diltiazem Hydrochloride Extended-release
- MFCD00069252
- Q27105183
- F20448
- Zildem
- DTXSID8040147
- Dilren
- Diltzac
- DILTIAZEM HYDROCHLORIDE [MI]
- AKOS015961992
- Dilthiazem HCl
- Diltiazem Eu Rho
- Diltiazem hydrochloride, European Pharmacopoeia (EP) Reference Standard
- 1,5-Benzothiazepin-4(5H)-one, 3-(acetyloxy)-5-(2-(dimethylamino)ethyl)-2,3-dihydro-2-(4-methoxyphenyl)-, monohydrochloride, (+)-cis-
- Cardizem Retard
- DILTIAZEM HYDROCHLORIDE (USP MONOGRAPH)
- Diltiazem Henning
- Diltiazem HCl
- Cardizem LA
- Clarute
- HY-14656
- Diltiazem Verla
- Dilatame
- M01693
- CHEMBL1697
- Dilt-XR
- Acetic acid (2S,3S)-5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo[b][1,4]thiazepin-3-yl ester; hydrochloride
- Diltiazem hydrochloride (JP17/USP)
- Altiazem RR
- Etizen
- HMS1568K10
- Cartia XT
- Diltan
- Lacerol
- Matzim LA
- (+)-5-(2-(dimethylamino)ethyl)-cis-2,3-dihydro-3-hydroxy-2-(p-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one acetate ester monohydrochloride
- Britiazim
- Cartia XT (TN)
- Viazem SR
- (2S-cis)-3-(Acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one hydrochloride
- SCHEMBL15457
- Diltelan
- (2S,3S)-5-(2-(dimethylamino)ethyl)-2
- Diltiazem Hydrochloride,(S)
- DILTIAZEM HYDROCHLORIDE [EP MONOGRAPH]
- AC-15189
- Pentilzeno
- AC-32469
- Tilazem AS 90
- Dilacor XR Extended Release Capsules
- Diltiazem AWD
- BNP-32762
- Iski
- Calnurs
- Diltiazem Merck
- Dyalac
- Dilzem Retard
- Cardizem CD
- Diltiazem-Cophar
- Etyzen
- (+)-cis-Diltiazem hydrochloride
- Dinisor Retard
- Dilcard
- Acetic acid (2S,3S)-5-(2-dimethylamino-ethyl)-2-(4-methoxy-phenyl)-4-oxo-2,3,4,5-tetrahydro-benzo(b)(1,4)thiazepin-3-yl ester; hydrochloride
- CCG-221631
- NC00558
- Dilt-CD (TN)
- Diltiazem for system suitability, European Pharmacopoeia (EP) Reference Standard
- Diltiazem (hydrochloride)
- Tildiem CR
- Diltiazem Hydrochloride Extended-Release Tablets
- DILTIAZEM HYDROCHLORIDE (MART.)
- Coras
- Diltiazem hydrochloride (USAN:USP:JAN)
- (2S,3S)-5-(2-(dimethylamino)ethyl)-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-ylacetatehydrochloride
- Hesor
- Novo-Diltazem
- LP00327
- TAZTIA
- SLV-324
- Cirilen
- Uni Masdil
- 2-((2S,3S)-3-(acetyloxy)-2-(4-methoxyphenyl)-4-oxo-3,4-dihydro-1,5-benzothiazepin-5(2H)-yl)-N,N-dimethylethanaminium chloride
- Slozen
- DILTIAZEM HYDROCHLORIDE [MART.]
- Cardizem
- Diltiazem MSD
- Tildiem Retard
- Dilthiazem hydrochloride
- CRD401
- Diltan SR
- diltiazem.hcl
- Uni-Masdil
- KS-5089
- AS-13703
- SMR000058375
- CRD 401
- Presoken
- DILTIAZEM HYDROCHLORIDE [JAN]
- Diltiazem HCL ER
- Tiaves
- CRD-401
- Tazem
- 38411-61-9
- -(4-methoxyphenyl)-4-oxo-2,3,4,5-
- (+)-5-(2-(Dimethylamino)ethyl)-cis-2,3-dihydro-3-hydroxy-2-(p-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one acetate (ester) monohydrochloride
- Inchi： 1S/C22H26N2O4S.ClH/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3;/h5-12,20-21H,13-14H2,1-4H3;1H/t20-,21+;/m1./s1
- InChI Key： HDRXZJPWHTXQRI-BHDTVMLSSA-N
- SMILES： Cl.S1C2C=CC=CC=2N(CCN(C)C)C([C@@H]([C@@H]1C1C=CC(=CC=1)OC)OC(C)=O)=O

Computed Properties

Exact Mass: 450.13800
Monoisotopic Mass: 450.1380062g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 565
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 84.4Å²

Experimental Properties

Color/Form: NA
Melting Point: 210 °C
Flash Point: 247.8±28.7 °C
PSA: 84.38000
LogP: 4.23550

(2S-trans)-Diltiazem Hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

(2S-trans)-Diltiazem Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D460575-1mg	(2S-trans)-Diltiazem Hydrochloride	103532-26-9	1mg	$196.00	2023-05-18
TRC	D460575-10mg	(2S-trans)-Diltiazem Hydrochloride	103532-26-9	10mg	$1533.00	2023-05-18
TRC	D460575-100mg	(2S-trans)-Diltiazem Hydrochloride	103532-26-9	100mg	$ 17000.00	2023-09-07

(2S-trans)-Diltiazem Hydrochloride Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on (2S-trans)-Diltiazem Hydrochloride

(2S-trans)-Diltiazem Hydrochloride and Its Significance in Modern Medicinal Chemistry

CAS no. 103532-26-9 corresponds to the compound (2S-trans)-Diltiazem Hydrochloride, a pharmacologically active derivative of diltiazem, a well-known calcium channel blocker. This compound has garnered significant attention in the field of cardiovascular pharmacology due to its potent vasodilatory and antiarrhythmic properties. The hydrochloride salt form enhances its solubility and bioavailability, making it a preferred choice for therapeutic applications.

The molecular structure of (2S-trans)-Diltiazem Hydrochloride features a benzo[b]thiophene ring system linked to a dihydropyridine moiety, which is crucial for its interaction with L-type calcium channels. The stereochemistry at the 2-position, specifically the (2S)-configuration, plays a pivotal role in determining its pharmacological efficacy. This unique structural feature has been extensively studied to optimize drug design and improve therapeutic outcomes.

In recent years, advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the mechanism of action of (2S-trans)-Diltiazem Hydrochloride. Studies indicate that this compound selectively blocks the slow inward calcium current across cardiac cell membranes, leading to vasodilation and decreased myocardial contractility. This mechanism is particularly relevant in conditions such as hypertension, angina pectoris, and certain types of arrhythmias.

One of the most compelling aspects of (2S-trans)-Diltiazem Hydrochloride is its ability to exhibit both negative inotropic and vasodilatory effects. This dual action makes it an effective treatment for various cardiovascular disorders. Moreover, its selectivity for vascular smooth muscle over cardiac muscle minimizes the risk of adverse cardiac effects, such as bradycardia or AV block.

Recent clinical trials have demonstrated the efficacy of (2S-trans)-Diltiazem Hydrochloride in managing chronic stable angina and hypertrophic cardiomyopathy. The compound has shown significant improvements in exercise tolerance, reduction in anginal episodes, and stabilization of left ventricular function. These findings underscore its importance as a first-line therapeutic option in cardiovascular medicine.

The synthesis and purification of (2S-trans)-Diltiazem Hydrochloride require meticulous attention to detail to ensure high yield and purity. Advanced synthetic methodologies, including chiral resolution techniques and crystallization processes, have been employed to obtain enantiomerically pure forms of this compound. Such efforts are critical for maintaining consistent pharmacological activity and minimizing potential side effects.

In the realm of drug development, the study of stereoselective pharmacology has been instrumental in understanding the therapeutic potential of (2S-trans)-Diltiazem Hydrochloride. The (2S)-enantiomer has been found to be significantly more active than its (2R)-counterpart, highlighting the importance of stereochemistry in drug design. This insight has paved the way for the development of novel calcium channel blockers with improved pharmacokinetic profiles.

The future prospects for (2S-trans)-Diltiazem Hydrochloride are promising, with ongoing research exploring its potential in treating other cardiovascular conditions such as pulmonary hypertension and atrial fibrillation. Additionally, investigations into combination therapies involving this compound with other antiarrhythmic agents are being conducted to enhance therapeutic efficacy.

The role of pharmacogenomics in optimizing the use of (2S-trans)-Diltiazem Hydrochloride cannot be overstated. Genetic variations among individuals can influence their response to this drug, necessitating personalized medicine approaches. By identifying genetic markers associated with drug metabolism and efficacy, clinicians can tailor treatment regimens to individual patients, thereby improving outcomes.

The environmental impact of pharmaceutical compounds is another critical consideration in the development and use of (2S-trans)-Diltiazem Hydrochloride. Efforts are being made to design environmentally sustainable synthetic routes that minimize waste and reduce ecological footprints. Such initiatives align with global efforts to promote green chemistry principles in drug manufacturing.

In conclusion, (2S-trans)-Diltiazem Hydrochloride, identified by CAS no. 103532-26-9, represents a cornerstone in modern cardiovascular therapy. Its unique structural features, potent pharmacological effects, and promising future applications make it a subject of intense research interest. As our understanding of cardiovascular diseases continues to evolve, compounds like this will play an increasingly vital role in improving patient care and health outcomes worldwide.